Cas no 126534-32-5 ((S)-1-(3-Fluorophenyl)ethanol)

• Product Name: (S)-1-(3-Fluorophenyl)ethanol
• CAS No: 126534-32-5
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD03092996
• CID: 137799
• PubChem ID: 6993804
• Update Time: 2025-04-19

(S)-1-(3-Fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Fluorophenyl)ethanol
• Benzenemethanol,3-fluoro-a-methyl-, (aS)-
• SC1245
• (-)-1-(m-Fluorophenyl)ethanol
• (S)-3'-Fluorophenylethan-1-ol
• (alphaS)-3-Fluoro-alpha-methylbenzenemethanol
• S-MF-PEL
• (S)-1-(3-fluorophenyl)ethan-1-ol
• 126534-32-5
• A825019
• Benzenemethanol, 3-fluoro-alpha-methyl-, (alphaS)-
• MFCD03092996
• (1S)-1-(3-fluorophenyl)ethan-1-ol
• (1S)-1-(3-fluorophenyl)ethanol
• AKOS016843878
• AS-54587
• EN300-59944
• DTXSID901287056
• CS-0216775
• A805562
• SCHEMBL213645
• (I+/-S)-3-Fluoro-I+/--methylbenzenemethanol

• MDL： MFCD03092996
• Inchi： 1S/C8H9FO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3/t6-/m0/s1
• InChI Key： YESOPGLEIJQAEF-LURJTMIESA-N
• SMILES： FC1=CC=CC(=C1)[C@H](C)O

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 196 ºC
• Flash Point: 90 ºC
• PSA: 20.23000
• LogP: 1.87900

(S)-1-(3-Fluorophenyl)ethanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes